Zirconium phosphate

• CAS: 13765-95-2
• Synonyms: zirconium (+4) phosphate (2:1); zirconium (+4) phosphate (2:1) dihydrate; zirconium (+4) phosphate (2:1) trihydrate; zirconium (+4) phosphate (4:1); zirconium (+4) phosphate (4:3); zirconium phosphate; zirconium phosphate, 32P-labeled cpd; zirconium phosphate, monohydrate (2:1); zirconium phosphate, sodium salt (2:1:1); zirconium phosphate, sodium salt (2:2:1); zirconium phosphate, sodium salt (3:1:2); zirconyl phosphate; zirconyl phosphate gel
• Molecular Formula: H3O4PZr
• Molecular Weight: 189.22 g/mol
• SMILES: OP(=O)(O)O.[Zr]
• InChI: InChI=1S/H3O4P.Zr/c1-5(2,3)4;/h(H3,1,2,3,4)
• InChIKey: SDKTUKJXHDZWMB-UHFFFAOYSA-N

Substituting one form of zirconium phosphate for another risks process failure-performance depends exquisitely on crystalline phase (α vs. γ), crystallinity, and synthetic history. BenchChem supplies zirconium phosphate with verified phase identity to ensure fit-for-purpose procurement. • γ-ZrP delivers superior ion-exchange competency for trivalent rare earth elements (La, Eu, Dy, Yb) versus α-ZrP. • Low-crystallinity α-ZrP enhances proton conductivity in composite Nafion® membranes for high-temperature (~130°C) DMFC operation. • Amorphous ZrP nanocomposites achieve a 2.25-fold increase in fluoride adsorption capacity and 7.8-fold faster kinetics versus zirconium oxide alternatives.

Zirconium Phosphate Procurement Overview

Zirconium phosphate (ZrP, CAS 13765-95-2) is a synthetic inorganic ion-exchange material characterized by a layered crystalline structure (α- and γ-phases) or an amorphous gel form, exhibiting polyfunctional weak acid cation exchange properties [1]. It demonstrates exceptional thermal stability (up to 300°C in water and exceeding 800°C in dry state) and high resistance to ionizing radiation, making it uniquely suited for demanding applications in nuclear waste treatment, high-temperature water purification, and solid acid catalysis [2][3].

• [1] Amphlett, C. B. Synthetic inorganic ion-exchange materials—I zirconium phosphate. Journal of Inorganic and Nuclear Chemistry 1958, 6 (3), 220-235. View Source
• [2] Clearfield, A. Inorganic ion exchange materials. CRC Press: Boca Raton, FL, 1982. View Source
• [3] Patent JP-A-60-103008; US Patent Application 20230118562. Zirconium phosphate. View Source

Why Generic Zirconium Phosphate Substitution Fails

Substituting one form of zirconium phosphate for another—or replacing it with a different inorganic ion exchanger—is not a straightforward procurement decision. The material's performance is exquisitely sensitive to its crystalline phase (α-ZrP vs. γ-ZrP), crystallinity, and synthetic history. For instance, γ-ZrP demonstrates a vastly superior ion-exchange competency for trivalent rare earth elements compared to α-ZrP [1]. Similarly, the proton conductivity of layered zirconium phosphates is superior to titanium phosphates and is further enhanced by lower crystallinity [2]. The thermal and radiation stability of ZrP allows it to operate in environments where organic resins degrade, and its selectivity profile differs significantly from zeolites and hydrous oxides [3]. Thus, specifying the correct phase and form factor is essential for achieving target performance metrics and avoiding costly process failures.

• [1] Takei, T.; Iidzuka, K.; Miura, A.; Yanagida, S.; Kumada, N.; Magome, E.; Moriyoshi, C.; Kuroiwa, Y. Circumstances of La, Eu, Dy, and Yb Cations Intercalated via Ion Exchange in γ-Zirconium Phosphate. Inorganic Chemistry 2018, 57 (21), 13097-13103. View Source
• [2] Alberti, G.; Casciola, M.; Palombari, R. Characterisation of zirconium and titanium phosphates and direct methanol fuel cell (DMFC) performance of functionally graded Nafion® composite membranes prepared out of them. Journal of Power Sources 2005, 145 (2), 101-107. View Source
• [3] Dyer, A.; Kadhim, F. H. Inorganic ion-exchangers for the removal of zirconium, hafnium and niobium radioisotopes from aqueous solutions. Journal of Radioanalytical and Nuclear Chemistry 1989, 131 (1), 161-169. View Source

Zirconium Phosphate Performance Evidence

Proton Conductivity: Zirconium vs. Titanium Phosphate

The proton conductivity of layered zirconium phosphates is quantifiably superior to that of layered titanium phosphates, with conductivity further increasing as crystallite size decreases [1]. This comparative study directly measured the conductivity of both materials, establishing a clear performance advantage for ZrP in fuel cell applications. The highest conductivity was observed for α-Zr(HPO4)2·H2O with the lowest crystallinity [1].

Evidence Dimension	Proton conductivity
Target Compound Data	Conductivity superior to titanium phosphate; highest for low-crystallinity α-ZrP
Comparator Or Baseline	Layered titanium phosphates
Quantified Difference	Conductivity of layered zirconium phosphates is superior to the titanium phosphates and increases with decreasing crystallite size
Conditions	Pure layered phosphates of varying crystalline phases and crystallinity; measurements under varying temperature and humidity

Why This Matters

This directly supports the selection of specific zirconium phosphate grades for high-temperature proton exchange membrane (PEM) fuel cell applications where enhanced proton conductivity is critical for performance.

• [1] Alberti, G.; Casciola, M.; Palombari, R. Characterisation of zirconium and titanium phosphates and direct methanol fuel cell (DMFC) performance of functionally graded Nafion® composite membranes prepared out of them. Journal of Power Sources 2005, 145 (2), 101-107. View Source

Fluoride Adsorption: Amorphous ZrP vs. Zirconium Oxide

A nanocomposite of amorphous zirconium phosphate confined within an anion exchanger (ZrP@N201) exhibits a 2.25-fold higher adsorption capacity for fluoride and a 7.8-fold faster mass transfer rate compared to a Lewis acidic nano-zirconium oxide analog (HZO@N201) [1]. The Brønsted acidity of the ZrP is credited for this substantial performance gain.

Evidence Dimension	Fluoride adsorption capacity and mass transfer rate
Target Compound Data	Adsorption capacity: 117.9 mg/g-Zr; Mass transfer rate: 3.56 × 10⁻⁶ cm/s
Comparator Or Baseline	Nano-zirconium oxide analog (HZO@N201)
Quantified Difference	Capacity: 117.9 vs 52.3 mg/g-Zr (2.25× higher); Rate: 3.56×10⁻⁶ vs 4.55×10⁻⁷ cm/s (7.8× faster)
Conditions	Nanocomposites synthesized inside a gel-type anion exchanger (N201); batch adsorption experiments for fluoride removal

Why This Matters

This quantifiable superiority makes ZrP-based nanocomposites a compelling procurement choice for advanced water treatment systems targeting recalcitrant anionic pollutants like fluoride, offering higher throughput and lower media usage.

• [1] Zhang, Y.; et al. Solid Brønsted acidity boosts adsorption reactivity of nano-adsorbent for water decontamination. Frontiers of Environmental Science & Engineering 2024, 18, 81. View Source

Rare Earth Ion Exchange: Gamma vs. Alpha Phase

Gamma-zirconium phosphate (γ-ZrP) demonstrates a 'much better ion exchange competency' for trivalent rare earth elements (La, Eu, Dy, Yb) compared to the alpha phase (α-ZrP) [1]. The study quantifies the differences in coordination environment, revealing that the M-O distance and coordination number vary systematically with ionic radius, indicating a strong and specific interaction between the rare earth cations and the γ-ZrP layers.

Evidence Dimension	Ion exchange competency for trivalent rare earth elements
Target Compound Data	Shows a much better ion exchange competency than α-ZrP
Comparator Or Baseline	α-Zirconium phosphate (α-ZrP)
Quantified Difference	γ-ZrP shows a much better ion exchange competency; quantified differences in M-O distances (2.52-2.28 Å) and coordination numbers (7 to >10) depending on the REE cation
Conditions	Batch ion exchange experiments with La, Eu, Dy, and Yb cations; analysis by extended X-ray absorption fine structure (EXAFS)

Why This Matters

For applications in critical mineral recovery from brines or waste streams, specifying γ-phase ZrP over α-phase is essential for achieving economically viable extraction yields.

• [1] Takei, T.; Iidzuka, K.; Miura, A.; Yanagida, S.; Kumada, N.; Magome, E.; Moriyoshi, C.; Kuroiwa, Y. Circumstances of La, Eu, Dy, and Yb Cations Intercalated via Ion Exchange in γ-Zirconium Phosphate. Inorganic Chemistry 2018, 57 (21), 13097-13103. View Source

Thermal and Radiation Stability vs. Organic Resins

Zirconium phosphate is explicitly noted for its superior heat resistance and radiation resistance compared to synthetic organic ion-exchange resins [1][2]. Organic resins suffer from capacity and selectivity loss due to hydrolysis, chain scission, and crosslinking changes when exposed to highly radioactive solutions, whereas inorganic ZrP maintains its integrity [1]. Crystalline ZrP is specifically claimed in patents for these superior characteristics [2].

Evidence Dimension	Resistance to thermal and radiation degradation
Target Compound Data	Stable to >300°C in water; high resistance to ionizing radiation; capacity maintained
Comparator Or Baseline	Synthetic organic ion-exchange resins
Quantified Difference	Organic resins exhibit significant capacity/selectivity loss under high radiation; ZrP remains stable. Patent claims ZrP as 'superior in heat resistance ... and radiation resistance'
Conditions	High-temperature water systems and highly radioactive waste solutions

Why This Matters

In nuclear waste management and high-temperature industrial water treatment, the use of ZrP eliminates the frequent media replacement and performance degradation associated with organic resins, reducing lifecycle costs and enhancing safety.

• [1] Clearfield, A. Crystalline zirconium phosphate as a highly selective caesium ion sieve. Nature 1982, 299, 707-708. View Source
• [2] Patent Application US 20230118562 A1. Zirconium phosphate. View Source

Ion-Exchange Capacity of Zirconium Phosphate Gels

Amorphous zirconium phosphate gels can achieve cation-exchange capacities of up to ~5 mequiv/g in alkaline solutions, demonstrating its potential as a high-capacity, granular ion-exchange medium for column operations [1]. The capacity is tunable based on the phosphate-to-zirconium ratio used during synthesis; materials with low phosphate ratios exhibit additional anion-exchange properties [1].

Evidence Dimension	Cation-exchange capacity
Target Compound Data	Up to ~5 mequiv/g in alkaline solution
Comparator Or Baseline	Typical organic cation-exchange resins (e.g., sulfonated polystyrene)
Quantified Difference	Comparable to or exceeding many organic resins (~4-5 meq/g) while offering superior thermal/radiation stability
Conditions	Granular form, column operation, alkaline solution

Why This Matters

This high capacity, combined with inorganic stability, makes ZrP a strategic alternative to organic resins in harsh process environments, offering comparable performance without the drawbacks of degradation.

• [1] Amphlett, C. B. Synthetic inorganic ion-exchange materials—I zirconium phosphate. Journal of Inorganic and Nuclear Chemistry 1958, 6 (3), 220-235. View Source

Tunable Porosity for Ammonium Adsorption

Sol-gel synthesized zirconium phosphate particles can be engineered to have improved porosity and BET surface area, leading to enhanced ammonium ion adsorption properties compared to conventionally prepared ZrP [1]. This patent-documented tunability provides a clear pathway for optimizing material performance for specific separations.

Evidence Dimension	Ammonium ion adsorption capacity
Target Compound Data	Improved adsorption capacity vs. conventional ZrP; BET surface area increased via sol-gel method
Comparator Or Baseline	Conventionally precipitated zirconium phosphate
Quantified Difference	Improved porosity and surface area lead to enhanced ammonium adsorption (exact values are synthesis-dependent)
Conditions	Sol-gel synthesis using zirconium oxychloride and phosphoric acid with organic additives

Why This Matters

This demonstrates that procurement specifications should include synthesis method details when targeting high-performance ammonium removal from industrial or agricultural wastewater, as not all 'zirconium phosphate' is equal.

• [1] Patent EP 2328834 B1. Zirconium phosphate particles having improved adsorption capacity and method of synthesizing the same. View Source

Zirconium Phosphate Industrial and Research Applications

High-Temperature PEM Fuel Cells

Zirconium phosphate is a proven additive for composite Nafion® membranes in direct methanol fuel cells (DMFCs). Its superior proton conductivity compared to titanium phosphate fillers directly enhances membrane performance at elevated operating temperatures (~130°C). Procurement of low-crystallinity α-ZrP is recommended to maximize this benefit [1].

Defluoridation of Water and Wastewater

Nanocomposite sorbents incorporating confined amorphous ZrP demonstrate a 2.25-fold increase in fluoride adsorption capacity and a 7.8-fold faster uptake rate compared to zirconium oxide-based alternatives. This application scenario is validated by column studies showing 3–10 times the clean water yield relative to activated alumina [1].

Rare Earth Element Recovery from Leachates

The gamma-phase of zirconium phosphate (γ-ZrP) is the material of choice for the selective recovery of trivalent rare earth elements (e.g., La, Eu, Dy, Yb) from complex aqueous streams. Its ion-exchange competency is significantly better than the more common alpha-phase (α-ZrP), enabling more efficient separation processes [1].

High-Level Radioactive Waste Treatment

Zirconium phosphate is specified for nuclear waste management due to its unparalleled resistance to radiation damage and thermal degradation, which organic resins cannot withstand. It is particularly effective for the selective removal of radionuclides like Cs⁺ and Sr²⁺ from highly active waste streams, ensuring long-term process stability [1].

• [1] Alberti, G.; Casciola, M.; Palombari, R. Characterisation of zirconium and titanium phosphates and direct methanol fuel cell (DMFC) performance of functionally graded Nafion® composite membranes prepared out of them. Journal of Power Sources 2005, 145 (2), 101-107. View Source
• [2] Zhang, Y.; et al. Solid Brønsted acidity boosts adsorption reactivity of nano-adsorbent for water decontamination. Frontiers of Environmental Science & Engineering 2024, 18, 81. View Source
• [3] Takei, T.; Iidzuka, K.; Miura, A.; Yanagida, S.; Kumada, N.; Magome, E.; Moriyoshi, C.; Kuroiwa, Y. Circumstances of La, Eu, Dy, and Yb Cations Intercalated via Ion Exchange in γ-Zirconium Phosphate. Inorganic Chemistry 2018, 57 (21), 13097-13103. View Source
• [4] Clearfield, A. Crystalline zirconium phosphate as a highly selective caesium ion sieve. Nature 1982, 299, 707-708. View Source